molecular formula C16H19N5O2 B4007794 8-[(2-methyl-1H-benzimidazol-4-yl)carbonyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one

8-[(2-methyl-1H-benzimidazol-4-yl)carbonyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one

Cat. No. B4007794
M. Wt: 313.35 g/mol
InChI Key: JSPDXACJNQYTJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The focus on pyrazino and benzimidazole derivatives stems from their diverse biological activities and potential therapeutic applications. These compounds have been synthesized and studied for various properties, including anticancer, antimicrobial, and fluorescence properties.

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including reactions of aromatic amines with carbonyldiimidazole, cyclization with sodium methoxide, and alkylation. A notable synthesis approach includes the reaction of N-aryl C-ethoxycarbonylnitrilimine with benzylazide to afford pyrazolinyl, isoxazolinyl, and triazolyl derivatives (Ahabchane et al., 2000).

Molecular Structure Analysis

Molecular structure characterization often involves X-ray crystallography, NMR, and IR spectroscopy. For instance, studies have detailed the hydrogen-bonded chains and sheets in methyl benzimidazole derivatives, providing insights into their polarized structures and intermolecular interactions (Portilla et al., 2007).

Chemical Reactions and Properties

Chemical properties of these compounds include their reactivity towards different reagents, leading to the formation of various derivatives. The formation of pyridazinobenzimidazoles and 4-ethoxycarbonylpyrazoles from quaternary 1-aminobenzimidazolium salts in reactions with β-dicarbonyl compounds highlights the versatility of these compounds in undergoing chemical transformations (Kuz’menko et al., 1983).

Physical Properties Analysis

The physical properties, including solvatochromism and crystal structures, reveal the interaction of these compounds with solvents and their solid-state arrangements. The study of imidazo[1,2-a]pyrazin-3(7H)-one derivatives provided insights into their planar structures and aromatic character, enhancing our understanding of their physical characteristics (Nakai et al., 2003).

Chemical Properties Analysis

The chemical properties, such as antioxidant, anticancer, and antimicrobial activities, have been a significant focus of research on benzimidazole and pyrazine derivatives. For example, certain pyrazino[1,2-a]benzimidazole derivatives have shown remarkable anticancer activity, highlighting their potential in therapeutic applications (Demirayak et al., 2014).

Scientific Research Applications

Fundamental Properties and Interactions

  • Structural and Spectroscopic Analysis : The study by Nakai et al. (2003) investigated the fundamental physical properties of imidazo[1,2-a]pyrazin-3(7H)-one derivatives, including their crystal structures, UV/vis absorption spectroscopy, NMR, and computational analysis. The findings revealed the planar ring structure of the imidazopyrazinone π-system and its aromatic character, which is significant for understanding the compound's interaction with other molecules and its potential applications in material science and photophysics (Nakai et al., 2003).

Synthesis and Chemical Reactions

  • Synthesis of Anticancer Derivatives : Research by Demirayak and Yurttaş (2014) focused on synthesizing new pyrazino[1,2-a]benzimidazole derivatives and evaluating their anticancer activities. This highlights the compound's role in developing potential therapeutic agents (Demirayak & Yurttaş, 2014).

  • Hydrogen Bonding and Molecular Sensing : Hirano et al. (2010) explored the metal-ion complexation of imidazo[1,2-a]pyrazin-3(7H)-one derivatives, indicating their utility as colorimetric and fluorometric sensors for detecting metal ions in solutions. This research demonstrates the compound's potential in chemical sensing applications (Hirano et al., 2010).

Material Science and Engineering

  • Molecular Solids and Hydrogen Bonding : A study by Wang et al. (2014) on the formation of novel crystals with tetrafluoroterephthalic acid and N-containing heterocycles, including derivatives of the compound , demonstrated the significance of strong hydrogen bonds and weak intermolecular interactions. This research contributes to the understanding of supramolecular assembly and design in material science (Wang et al., 2014).

properties

IUPAC Name

2-(2-methyl-1H-benzimidazole-4-carbonyl)-3,4,6,7,8,9a-hexahydro-1H-pyrazino[1,2-a]pyrazin-9-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H19N5O2/c1-10-18-12-4-2-3-11(14(12)19-10)16(23)21-8-7-20-6-5-17-15(22)13(20)9-21/h2-4,13H,5-9H2,1H3,(H,17,22)(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JSPDXACJNQYTJB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(C=CC=C2N1)C(=O)N3CCN4CCNC(=O)C4C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H19N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

313.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
8-[(2-methyl-1H-benzimidazol-4-yl)carbonyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one
Reactant of Route 2
Reactant of Route 2
8-[(2-methyl-1H-benzimidazol-4-yl)carbonyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one
Reactant of Route 3
Reactant of Route 3
8-[(2-methyl-1H-benzimidazol-4-yl)carbonyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one
Reactant of Route 4
8-[(2-methyl-1H-benzimidazol-4-yl)carbonyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one
Reactant of Route 5
8-[(2-methyl-1H-benzimidazol-4-yl)carbonyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one
Reactant of Route 6
8-[(2-methyl-1H-benzimidazol-4-yl)carbonyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.